Cas no 6790-38-1 (Oxirane, 2-propenyl-)

• Product Name: Oxirane, 2-propenyl-
• CAS No: 6790-38-1
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 393949
• PubChem ID: 53784205
• Update Time: 2025-11-02

Oxirane, 2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-propenyl-
• 2-prop-1-enyloxirane
• 1,2-epoxy-3-vinylpropane
• 1,2-epoxy-4-pentene
• 1,2-epoxypentene-4
• 2-allyl-oxirane
• Allyl-oxiran
• allyl-oxirane
• Oxirane,2-propenyl
• 2-methyl vinyl oxirane
• 2-(Prop-1-en-1-yl)oxirane
• 6790-38-1
• DTXSID70706648

• Inchi： 1S/C5H8O/c1-2-3-5-4-6-5/h2-3,5H,4H2,1H3
• InChI Key： KOHBFAGTEWFCBI-UHFFFAOYSA-N
• SMILES： O1CC1C=CC

Computed Properties

• Exact Mass: 84.05750
• Monoisotopic Mass: 84.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 0.96130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxirane, 2-propenyl-

Oxirane, 2-propenyl- (CAS No. 6790-38-1): Properties, Applications, and Industry Insights

Oxirane, 2-propenyl- (CAS No. 6790-38-1), also known as allyl glycidyl ether, is a versatile epoxy compound widely used in industrial applications. This organic compound belongs to the class of epoxide derivatives and has gained significant attention in polymer chemistry due to its unique reactive properties. With the increasing demand for specialty chemicals in material science, understanding this compound's characteristics and potential uses becomes crucial for researchers and industry professionals.

The molecular structure of Oxirane, 2-propenyl- features both an epoxy group and an allyl functional group, making it particularly valuable for cross-linking reactions in polymer synthesis. Recent studies in green chemistry applications have explored its role as a modifier for bio-based polymers, aligning with the growing trend toward sustainable materials. The compound's reactivity with various nucleophiles allows for diverse chemical modifications, enabling the creation of customized materials with specific properties.

In industrial settings, Oxirane, 2-propenyl- serves as a key intermediate in the production of epoxy resins and adhesive formulations. Its ability to improve flexibility and impact resistance makes it valuable for coatings that require durability. Current market analysis shows increasing applications in composite materials, particularly in automotive and aerospace sectors where lightweight, high-performance materials are in demand. The compound's compatibility with various substrates contributes to its popularity in surface modification technologies.

The synthesis of Oxirane, 2-propenyl- typically involves the reaction of allyl alcohol with epichlorohydrin under controlled conditions. Recent advancements in catalytic processes have improved the efficiency of this production method, reducing energy consumption and byproduct formation. These developments align with the chemical industry's focus on process optimization and environmental sustainability, topics that frequently appear in current scientific literature and patent applications.

From a safety perspective, proper handling of Oxirane, 2-propenyl- requires standard laboratory precautions. While not classified as hazardous under normal conditions, its reactivity profile necessitates appropriate storage conditions and handling procedures. Industry best practices recommend using personal protective equipment when working with this compound, especially in concentrated forms or during high-temperature applications.

The global market for epoxy-based compounds like Oxirane, 2-propenyl- continues to expand, driven by demand from the construction, electronics, and renewable energy sectors. Market research indicates particular growth in Asia-Pacific regions, where infrastructure development and technological advancements are creating new opportunities for specialty chemicals. This compound's role in advanced material formulations positions it as a significant player in these emerging markets.

Recent patent filings reveal innovative applications of Oxirane, 2-propenyl- in self-healing materials and smart coatings, areas that attract considerable research interest. These developments address common user queries about cutting-edge material technologies and functional polymer innovations. The compound's molecular structure allows for incorporation into systems that respond to environmental stimuli, making it relevant to current discussions about adaptive materials in scientific forums.

Quality control measures for Oxirane, 2-propenyl- typically involve gas chromatography analysis to verify purity and composition. Industry standards require rigorous testing to ensure batch-to-batch consistency, especially for applications in sensitive sectors like medical devices or food-contact materials. These quality assurance protocols reflect the compound's importance in high-performance applications where material properties directly affect product performance.

Environmental considerations surrounding Oxirane, 2-propenyl- include its biodegradability profile and potential eco-friendly alternatives currently under development. Research institutions and chemical manufacturers are actively investigating green synthesis routes and bio-based derivatives to address sustainability concerns. These efforts respond to increasing consumer and regulatory demands for environmentally responsible chemicals across various industries.

Future research directions for Oxirane, 2-propenyl- may explore its potential in nanocomposite materials and 3D printing applications, areas generating significant interest in materials science. The compound's ability to modify interfacial properties makes it a candidate for advanced manufacturing technologies. As industries continue to seek materials with tailored properties, the versatility of Oxirane, 2-propenyl- ensures its ongoing relevance in chemical innovation and industrial applications.